3-(3,4-Dimethylphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• IUPAC Name: 5-[[6-(3,4-dimethylphenyl)pyridazin-3-yl]sulfanylmethyl]-3-(2-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H20N4OS/c1-14-8-9-17(12-16(14)3)19-10-11-21(25-24-19)28-13-20-23-22(26-27-20)18-7-5-4-6-15(18)2/h4-12H,13H2,1-3H3
• InChI Key: GXRGTQXIMGESTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC=CC=C4C)C
• Molecular Formula: C22H20N4OS
• Molecular Weight: 388.5 g/mol

Description

3-(3,4-Dimethylphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is a useful research compound. Its molecular formula is C22H20N4OS and its molecular weight is 388.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has shown the effectiveness of synthesizing novel heterocyclic compounds that incorporate sulfonamido moieties, aimed at creating potent antibacterial agents. This process involves reacting precursors with various active methylene compounds to produce derivatives, including pyran, pyridine, and pyridazine variants. These newly synthesized compounds have demonstrated significant antibacterial activity, highlighting their potential in combating microbial resistance (Azab, Youssef, & El-Bordany, 2013).

Potential Antimicrobial Activity

Further studies have explored the antimicrobial properties of pyridazine derivatives, focusing on their synthesis and evaluation against various bacterial strains. The creation of these compounds involves intricate chemical reactions leading to structures potentially valuable in medical science for their antimicrobial efficacy. This research emphasizes the critical role of pyridazine derivatives in developing new antimicrobial agents (El-Mariah, Hosny, & Deeb, 2006).

Pharmacological Potential

The synthesis and in vitro evaluation of imidazo[1,2-b]pyridazine derivatives have been conducted to assess their binding to amyloid plaques, a key feature in Alzheimer's disease pathology. These studies have identified compounds with varying binding affinities, shedding light on the structural factors influencing their interaction with amyloid plaques. Such research underlines the potential of these compounds in the development of diagnostic tools or treatments for neurodegenerative diseases (Zeng, Alagille, Tamagnan, Ciliax, Levey, & Goodman, 2010).